Cas no 72936-38-0 (1-(Nitromethyl)cyclopentanol)

• Product Name: 1-(Nitromethyl)cyclopentanol
• CAS No: 72936-38-0
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 1025514
• PubChem ID: 11286539
• Update Time: 2025-04-20

1-(Nitromethyl)cyclopentanol Chemical and Physical Properties

Names and Identifiers

• 1-(Nitromethyl)cyclopentanol
• 1-(nitromethyl)cyclopentan-1-ol
• 1-Nitromethyl-1-cyclopentanol
• 1-nitromethylcyclopentanol
• 1-nitromethyl-cyclopentanol
• 1-Nitromethyl-cyclopentanol-(1)
• AGN-PC-00611D
• AK-79527
• ANW-46995
• CTK2H1953
• Cyclopentanol, 1-(nitromethyl)-
• KB-215803
• SureCN1140913
• SCHEMBL1140913
• DTXSID20461154
• BORHRVRLEZGVIM-UHFFFAOYSA-N
• 72936-38-0
• FT-0715289
• AKOS015998704
• DA-17774

• MDL： MFCD21648487
• Inchi： 1S/C6H11NO3/c8-6(5-7(9)10)3-1-2-4-6/h8H,1-5H2
• InChI Key： BORHRVRLEZGVIM-UHFFFAOYSA-N
• SMILES： OC1(C[N+](=O)[O-])CCCC1

Computed Properties

• Exact Mass: 145.07393
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.230±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 110-111 ºC (14 Torr)
• Flash Point: 122.7±8.3 ºC,
• Refractive Index: 1.481 (589.3 nm 15 ºC)
• Solubility: Soluble (110 g/l) (25 º C),
• PSA: 63.37